Cas no 1005300-94-6 (2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide)
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethoxy-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
- 2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide
-
- InChI Key: CFCOSJHOBHYXLV-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)C(C)C)(=O)=O)=CC(OC)=CC=C1OC
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2050-0209-2μmol |
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide |
1005300-94-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2050-0209-5μmol |
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide |
1005300-94-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2050-0209-10μmol |
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide |
1005300-94-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2050-0209-20μmol |
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide |
1005300-94-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2050-0209-1mg |
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide |
1005300-94-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2050-0209-2mg |
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide |
1005300-94-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2050-0209-3mg |
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide |
1005300-94-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2050-0209-4mg |
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide |
1005300-94-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2050-0209-5mg |
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide |
1005300-94-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2050-0209-10mg |
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide |
1005300-94-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide
Recent Advances in the Study of 2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide (CAS: 1005300-94-6)
The compound 2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide (CAS: 1005300-94-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its mechanism of action, therapeutic potential, and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of 2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its potential application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These efforts have paved the way for further pharmacological evaluations.
Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. In vitro studies using cell-based assays demonstrated its ability to modulate key signaling molecules, suggesting its potential as a therapeutic agent for conditions such as cancer and chronic inflammation. Notably, the compound's selectivity and low cytotoxicity profile make it a promising candidate for further preclinical development.
In addition to its enzyme inhibitory properties, recent research has explored the compound's pharmacokinetic and pharmacodynamic characteristics. Studies in animal models have shown favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore the compound's potential for oral administration, a critical factor in its transition from bench to bedside. However, further studies are needed to assess its long-term safety and efficacy.
The therapeutic potential of 2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide extends beyond its primary targets. Emerging evidence suggests that it may also interact with other molecular pathways, offering opportunities for repurposing in additional disease contexts. For instance, preliminary data indicate its potential utility in neurodegenerative disorders, although this area requires more extensive investigation.
In conclusion, the latest research on 2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide (CAS: 1005300-94-6) highlights its multifaceted pharmacological properties and therapeutic potential. While significant progress has been made in understanding its mechanism of action and optimizing its synthesis, further studies are essential to fully realize its clinical applications. Continued research efforts will undoubtedly shed more light on this promising compound and its role in advancing chemical biology and medicinal chemistry.
1005300-94-6 (2,5-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)